Cas no 15161-04-3 (naphthalen-1-yl benzenesulfonate)

naphthalen-1-yl benzenesulfonate structure
15161-04-3 structure
Product Name:naphthalen-1-yl benzenesulfonate
CAS No:15161-04-3
MF:C16H12O3S
MW:284.329683303833
CID:903984
PubChem ID:347818
Update Time:2025-04-19

naphthalen-1-yl benzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • naphthalen-1-yl benzenesulfonate
    • 1-< (phenylsulfonyl)oxy> naphthalene
    • 1-benzenesulfonyloxynaphthalene
    • 1-naphthyl benzenesulfonate
    • AC1L886E
    • Benzenesulfonic acid, 1-naphthyl ester
    • benzenesulfonic acid-[1]naphthyl ester
    • Benzolsulfonsaeure-[1]naphthylester
    • naphthyl benzenesulfonate
    • NSC406689
    • ST4098952
    • STK698511
    • AKOS005139454
    • 1-naphthyl benzene sulfonate
    • SCHEMBL3933078
    • 15161-04-3
    • 1-NAPHTHYL 1-BENZENESULFONATE
    • Benzenesulfonic acid naphthalen-1-yl ester
    • NSC-406689
    • SR-01000242721-1
    • DTXSID10324426
    • SR-01000242721
    • Inchi: 1S/C16H12O3S/c17-20(18,14-9-2-1-3-10-14)19-16-12-6-8-13-7-4-5-11-15(13)16/h1-12H
    • InChI Key: CRRWMSRYYSLEBJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(=O)(=O)OC1=CC=CC2=CC=CC=C21

Computed Properties

  • Exact Mass: 284.05076
  • Monoisotopic Mass: 284.05071541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 43.37
  • LogP: 4.68830
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